Methyl 4-[[2-(3-chlorobenzoyl)-6,7-dimethoxy-3,4-dihydro-1H-isoquinolin-1-yl]methoxy]benzoate

• IUPAC Name: methyl 4-[[2-(3-chlorobenzoyl)-6,7-dimethoxy-3,4-dihydro-1H-isoquinolin-1-yl]methoxy]benzoate
• InChI: InChI=1S/C27H26ClNO6/c1-32-24-14-18-11-12-29(26(30)19-5-4-6-20(28)13-19)23(22(18)15-25(24)33-2)16-35-21-9-7-17(8-10-21)27(31)34-3/h4-10,13-15,23H,11-12,16H2,1-3H3
• InChI Key: OYXLKPMDXQCRMR-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2C(N(CCC2=C1)C(=O)C3=CC(=CC=C3)Cl)COC4=CC=C(C=C4)C(=O)OC)OC
• Molecular Formula: C27H26ClNO6
• Molecular Weight: 495.9 g/mol
• CAS No.: 486452-76-0

Description

The compound is a complex organic molecule that contains several functional groups, including an ester group (benzoate), a chlorobenzoyl group, and a methoxy group attached to an isoquinoline structure.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, including the formation of the isoquinoline structure, the introduction of the methoxy groups, and the attachment of the benzoate and chlorobenzoyl groups.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The isoquinoline structure, in particular, is a bicyclic compound consisting of a benzene ring fused to a pyridine ring.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions and reagents used. For example, the benzoate group could undergo hydrolysis to form a carboxylic acid and an alcohol. The chlorobenzoyl group could potentially undergo nucleophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, the presence of the polar ester group and the aromatic rings could influence its solubility, while the presence of the chloro group could affect its reactivity.

Scientific Research Applications

Synthesis and Crystallographic Analysis

A novel method for synthesizing related compounds, such as methyl 4-hydroxy-2-thioxo-1,2-dihydroquinoline-3-carboxylate, involves condensation processes. This method has been validated through various analytical techniques, including elemental analysis, NMR, LC/MS, and single crystal X-ray diffraction, indicating its potential application in the synthesis of complex organic compounds including those similar to Methyl 4-[[2-(3-chlorobenzoyl)-6,7-dimethoxy-3,4-dihydro-1H-isoquinolin-1-yl]methoxy]benzoate (Kovalenko et al., 2019).

Chemical Behavior and Structural Insights

The study of 4-Hydroxyquinolones provides insights into the behavior of similar compounds under various conditions, contributing to the understanding of their chemical properties and potential applications in scientific research. This understanding is crucial for the manipulation and application of complex molecules like this compound in various fields, including medicinal chemistry (Ukrainets et al., 2014).

Application in Tubulin Polymerization Inhibition

Research on similar compounds has identified potential applications in inhibiting tubulin polymerization, a process critical for cell division in cancer cells. This suggests the potential of this compound and related compounds in the development of novel anticancer therapeutics (Minegishi et al., 2015).

Mechanism of Action

The mechanism of action of this compound is not clear without additional context. If it’s a pharmaceutical compound, its mechanism of action would depend on the specific biological target it interacts with.

Future Directions

The future research directions for this compound would depend on its intended use. If it’s a pharmaceutical compound, future research could involve studying its pharmacokinetics, pharmacodynamics, and potential therapeutic applications.